Cas no 59661-26-6 (5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile)

• Product Name: 5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile
• CAS No: 59661-26-6
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 1114638
• PubChem ID: 10679211
• Update Time: 2025-04-20

5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile
• 59661-26-6

• Inchi： 1S/C11H15N3/c12-7-9-6-11(13)14(8-9)10-4-2-1-3-5-10/h6,8,10H,1-5,13H2
• InChI Key： RMOGWUVCIGMOAX-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=C1N)C1CCCCC1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7Ų